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Compound of Interest

Compound Name: p-Methylthiobenzoic acid

CAS No.: 50684-43-0

Cat. No.: B1250515

Get Quote

Executive Technical Summary
4-(Methylthio)benzoic acid (p-MTBA) is a critical organosulfur intermediate used extensively in

the synthesis of COX-2 inhibitors, anti-infectives, and agrochemicals. Structurally, it combines a

carboxylic acid moiety with a para-positioned methylthio ether group.[1]

From a safety and handling perspective, this molecule presents a Dual-Hazard Profile:

Corrosivity/Irritation: Typical of benzoic acid derivatives (pKa ~4.3), requiring standard acid-

handling protocols.

Organosulfur Volatility: While less volatile than low-molecular-weight thiols, the methylthio

group poses a significant odor risk and susceptibility to oxidative degradation (S-oxidation).

This guide moves beyond generic SDS data to provide a causality-driven operational

framework for researchers.
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Understanding the physical state is the first step in exposure control.

Property Value Operational Implication

CAS Number 13205-48-6
Unique identifier for inventory

tracking.

Molecular Weight 168.21 g/mol
Calculation basis for

stoichiometry.

Appearance Off-white to light yellow powder

Discoloration (darkening)

indicates oxidation to

sulfoxides.

Melting Point 192–196 °C

High thermal stability, but

sublimation may occur near

MP.

Solubility
Soluble in EtOH, DMF, DMSO;

Poor in
Use polar organic solvents for

reactor cleaning.

pKa (Predicted) ~4.28

Forms water-soluble salts with

bases (NaOH,

).

Odor Profile Characteristic Sulfide (Stench)

Critical: Detectable at ppb

levels; requires odor

containment.

Hazard Assessment & Toxicology
GHS Classification[2]

Skin Irritation (Category 2): H315[2][3][4]

Eye Irritation (Category 2A): H319[2][3]

STOT-SE (Category 3): H335 (Respiratory Irritation)[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.tcichemicals.com/HK/en/sds/M1953_CN_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylthio_benzoic-acid
https://www.fishersci.com/store/msds?partNumber=AAB2570603&productDescription=4-%28METHLTHIO%29BENZOIC+AC+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/HK/en/sds/M1953_CN_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylthio_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylthio_benzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The "Sulfide" Factor (Expert Insight)
While the SDS focuses on irritation, the methylthio group (-SMe) is the primary operational

concern.

Metabolic Fate: In vivo, thioethers are often metabolized to sulfoxides and sulfones.

Environmental Impact: Spills not neutralized immediately will release volatile sulfur

compounds (VSCs) as they degrade, leading to facility-wide odor complaints.

Engineering Controls: The Odor Containment
Strategy
Standard fume hoods are often insufficient for organosulfur work if the exhaust re-entrainment

occurs. A multi-layered control strategy is required.

Diagram 1: Hierarchy of Contamination Control
This decision tree illustrates the required engineering and administrative controls based on the

scale of operation.
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Operation Scale Assessment

< 1g (Analytical) > 10g (Preparative)
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Sufficient

Active Scrubber Required
(Bleach/NaOH Trap)

Mandatory

Waste Management

Double-Bagged
(Ziploc + Heat Seal)

Oxidative Neutralization
(Hypochlorite Treatment)

Click to download full resolution via product page

Caption: Operational logic flow for determining necessary engineering controls based on

quantity handled.

Operational Protocols
Storage & Stability
Causality: The sulfur atom is electron-rich and prone to oxidation by atmospheric oxygen to

form the sulfoxide (

) and eventually the sulfone. This changes the stoichiometry of future reactions.
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Protocol:

Store in amber glass vials (light accelerates photo-oxidation).

Headspace must be purged with Argon or Nitrogen after every use.

Store at +2°C to +8°C.

Self-Validation: Check melting point annually. A depression >2°C indicates significant

oxidation.

Reaction Setup (Odor Control)
When using p-MTBA in synthesis (e.g., acylation or coupling):

Solvent Selection: Avoid chlorinated solvents if possible; they can complicate waste

treatment. Use Ethanol or DMF.[1]

The "Bleach Trap" System:

Do not vent reaction exhaust directly to the hood stack.

Connect the reaction vessel outlet to a bubbler trap containing 10% Sodium Hypochlorite

(Bleach) + dilute NaOH.

Mechanism:[5] Any escaping sulfide vapors are instantly oxidized to non-volatile sulfonate

salts in the trap.

Analytical Monitoring (Expert Tip)
HPLC/TLC Artifacts: When analyzing reaction mixtures containing p-MTBA:

Issue: You may see a "ghost" peak or spot slightly more polar than the parent compound.

Cause: On-column or on-plate oxidation of the thioether during the run.

Solution: Use degassed solvents for HPLC. For TLC, run the plate immediately after

spotting; do not let it dry in air for extended periods.
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Waste Management: The Oxidative Kill
NEVER dispose of p-MTBA or its mother liquors directly into the organic waste stream without

pretreatment. The sulfur smell will permeate the waste container and the storage room.

Diagram 2: Chemical Neutralization Workflow
The chemical logic for converting the odorous thioether into a non-volatile, odorless

sulfone/sulfonate.

Waste Stream
(p-MTBA + Solvent)

pH Adjustment
(Add NaOH to pH > 10)

Solubilize Oxidation
(Add 10% NaOCl slowly)
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(Ensure Excess Oxidant)

Verify
Negative (Add more NaOCl)

Disposal
(Aqueous Waste)

Positive
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Caption: Step-by-step chemical neutralization pathway for organosulfur waste streams.

Protocol:

Collect waste in a beaker in the fume hood.

Basify with 1M NaOH (p-MTBA dissolves as the sodium benzoate salt).

Slowly add commercial bleach (5-10% NaOCl) while stirring. Caution: Exothermic.

Allow to stir for 30 minutes.

Test for excess oxidant using Starch-Iodide paper (should turn blue/black).

Once confirmed, the solution is odorless and safe for standard aqueous waste disposal.

Emergency Response
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Scenario Immediate Action Secondary Action

Spill (Solid)
Cover with paper towels

dampened with dilute bleach.

Scoop into a bag, seal, and

treat as hazardous waste.

Skin Contact
Wash with soap and water for

15 min.

Do not use organic solvents

(ethanol) on skin; it increases

absorption.

Eye Contact
Rinse with water for 15 min

(eyewash station).[6]

Seek medical attention

immediately (acidic irritation

risk).[6]

Inhalation Move to fresh air.[4][6][7][8]

If breathing is difficult,

administer oxygen (trained

personnel only).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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